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Compound of Interest

Compound Name: 4-Amino-3-nitropyridine

Cat. No.: B158700 Get Quote

Application Notes: Synthesis of 4-Amino-3-
nitropyridine
Introduction

4-Amino-3-nitropyridine is a valuable intermediate in the synthesis of various pharmaceutical

compounds.[1][2] This document provides a detailed protocol for the nitration of 4-

aminopyridine to yield 4-Amino-3-nitropyridine. The procedure involves the use of a nitrating

mixture of fuming nitric acid and concentrated sulfuric acid.

Chemical Reaction

The reaction proceeds via an electrophilic aromatic substitution where the nitro group (NO2) is

introduced onto the pyridine ring at the position ortho to the amino group. The amino group is a

strong activating group, which directs the incoming electrophile to the ortho and para positions.

In this case, nitration occurs at the 3-position.

Data Presentation
The following table summarizes the key quantitative data associated with the synthesis of 4-
Amino-3-nitropyridine from 4-aminopyridine.
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Parameter Value Reference

Starting Material 4-Aminopyridine [1][3]

Product 4-Amino-3-nitropyridine [1][3]

Molecular Formula C5H5N3O2 [3][4]

Molecular Weight 139.11 g/mol [3][4]

Yield 70% [1][3]

Appearance Yellow solid [1][3]

Melting Point 203-207 °C (lit.) [1][4]

Mass Spectrometry [M+H]+ m/z: 140.04 [1][3]

Experimental Protocol
This protocol is based on a general procedure for the synthesis of 4-amino-3-nitropyridine.[1]

[2][3]

Materials and Reagents:

4-Aminopyridine (5.0 g, 50.0 mmol)[1][3]

Concentrated Sulfuric Acid (20 mL)[1][3]

Fuming Nitric Acid (2.5 mL)[1][3]

Ice

Ammonia solution

Deionized Water

Equipment:

Round-bottom flask
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Magnetic stirrer

Ice bath

Dropping funnel

Heating mantle or oil bath

Filtration apparatus (e.g., Büchner funnel)

pH meter or pH paper

Vacuum drying oven

Procedure:

Preparation of the Reaction Mixture: In a round-bottom flask equipped with a magnetic

stirrer, dissolve 5.0 g (50.0 mmol) of pyridin-4-amine in 20 mL of concentrated sulfuric acid

under ice-bath conditions to maintain a temperature between 0-10 °C.[1][3]

Nitration: While maintaining the temperature in the range of 0-10 °C, slowly add 2.5 mL of

fuming nitric acid dropwise to the solution.[1][3]

Initial Reaction: Continue to stir the reaction mixture at 0-10 °C for 5 hours after the addition

of nitric acid is complete.[1][3]

Heating: After the initial stirring period, allow the reaction mixture to warm to room

temperature and then heat it at 90°C for 3 hours.[1][3]

Overnight Stirring: After heating, allow the mixture to cool to room temperature and continue

to stir overnight.[1][3]

Quenching and Neutralization: Slowly pour the reaction mixture into ice water.[1][3] Adjust

the pH of the solution to 7 with ammonia.[1][3]

Isolation of Product: A yellow precipitate will form. Collect the solid by filtration.[1][3]
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Drying: Dry the collected precipitate under reduced pressure to obtain 4-amino-3-
nitropyridine as a yellow solid.[1][3] The expected yield is approximately 5.1 g (70%).[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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